1-Bromo-3-(2,6-dichloro-4-nitrophenyloxy)propane

• Molecular Formula: C9H8BrCl2NO3
• Molecular Weight: 328.97 g/mol
• IUPAC Name: 2-(3-bromopropoxy)-1,3-dichloro-5-nitrobenzene
• InChI: InChI=1S/C9H8BrCl2NO3/c10-2-1-3-16-9-7(11)4-6(13(14)15)5-8(9)12/h4-5H,1-3H2
• InChI Key: UVISXMGSJLUAHV-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1Cl)OCCCBr)Cl)[N+](=O)[O-]

Description

1-Bromo-3-(2,6-dichloro-4-nitrophenyloxy)propane is a useful research compound. Its molecular formula is C9H8BrCl2NO3 and its molecular weight is 328.97 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4.16 g of 2,6-dichloro-4-nitrophenol, 40.4 g of 1,3-dibromopropane, 2.76 g of potassium carbonate and 2.46 g of potassium t-butoxide was heated under reflux for 4 hours in 50 ml of methyl ethyl ketone. The reaction mixture was allowed to cool down and insoluble matters were filtered off. The filtrate was concentrated under reduced pressure. The residue was dissolved in chloroform. The thus-prepared chloroform solution was washed with water, and the chloroform was then distilled off. The residue was purified by chromatography on a silica gel column (eluent: chloroform/hexane=4/1, by volume) to obtain 6.24 g of 1-bromo-3-(2,6-dichloro-4-nitrophenyloxy)propane. This compound was employed in the next reaction without any further purification.